Cas no 2763922-20-7 (5-Ethynyl-2-methanesulfonylpyrimidine)

5-Ethynyl-2-methanesulfonylpyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a methanesulfonyl moiety at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in click chemistry applications due to its terminal alkyne functionality, enabling efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The methanesulfonyl group enhances reactivity, facilitating nucleophilic substitutions or cross-coupling reactions. Its structural features make it useful in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. The compound’s stability and well-defined reactivity profile contribute to its utility in designing novel bioactive molecules or functional materials. Proper handling under inert conditions is recommended to preserve its reactivity.
5-Ethynyl-2-methanesulfonylpyrimidine structure
2763922-20-7 structure
Product Name:5-Ethynyl-2-methanesulfonylpyrimidine
CAS No:2763922-20-7
MF:C7H6N2O2S
MW:182.199739933014
CID:5562837
PubChem ID:164873019
Update Time:2025-06-07

5-Ethynyl-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-37374441
    • 2763922-20-7
    • 5-ethynyl-2-methanesulfonylpyrimidine
    • 5-Ethynyl-2-methanesulfonylpyrimidine
    • Inchi: 1S/C7H6N2O2S/c1-3-6-4-8-7(9-5-6)12(2,10)11/h1,4-5H,2H3
    • InChI Key: QCWRYYDQHXQOEW-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=CC(C#C)=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 182.01499861g/mol
  • Monoisotopic Mass: 182.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 68.3Ų

5-Ethynyl-2-methanesulfonylpyrimidine Pricemore >>

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